Cas no 926240-70-2 (3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid)
926240-70-2 structure
Product Name:3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid
CAS No:926240-70-2
MF:C14H16N2O2
MW:244.289043426514
CID:3106458
PubChem ID:3857989
Update Time:2025-04-21
3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1-(4-methylbenzyl)-1H-pyrazole-4-carboxylic acid
- G19724
- MFCD06660493
- AKOS000117041
- EN300-07741
- Z90123572
- KS-7938
- 926240-70-2
- 3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid
- CS-0220860
- 3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazole-4-carboxylic Acid
- 3,5-dimethyl-1-((4-methylphenyl)methyl)-1H-pyrazole-4-carboxylic acid
- 831-689-3
- 3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid
-
- MDL: MFCD06660493
- Inchi: 1S/C14H16N2O2/c1-9-4-6-12(7-5-9)8-16-11(3)13(14(17)18)10(2)15-16/h4-7H,8H2,1-3H3,(H,17,18)
- InChI Key: QHVTWKGAGKEAJV-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=NN(C=1C)CC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 434.4±33.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D496403-50mg |
3,5-Dimethyl-1-[(4-Methylphenyl)Methyl]-1h-Pyrazole-4-Carboxylic Acid |
926240-70-2 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D496403-100mg |
3,5-Dimethyl-1-[(4-Methylphenyl)Methyl]-1h-Pyrazole-4-Carboxylic Acid |
926240-70-2 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D496403-500mg |
3,5-Dimethyl-1-[(4-Methylphenyl)Methyl]-1h-Pyrazole-4-Carboxylic Acid |
926240-70-2 | 500mg |
$ 365.00 | 2022-06-05 | ||
| 1PlusChem | 1P00IHQA-50mg |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 50mg |
$91.00 | 2025-03-01 | |
| 1PlusChem | 1P00IHQA-100mg |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 100mg |
$121.00 | 2025-03-01 | |
| 1PlusChem | 1P00IHQA-250mg |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 250mg |
$158.00 | 2025-03-01 | |
| 1PlusChem | 1P00IHQA-500mg |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 500mg |
$268.00 | 2025-03-01 | |
| 1PlusChem | 1P00IHQA-1g |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 1g |
$368.00 | 2025-03-01 | |
| 1PlusChem | 1P00IHQA-2.5g |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 2.5g |
$787.00 | 2024-04-20 | |
| 1PlusChem | 1P00IHQA-5g |
3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid |
926240-70-2 | 95% | 5g |
$1134.00 | 2024-04-20 |
3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
926240-70-2 (3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid) Related Products
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